Cas no 2228428-37-1 (2,2-difluoro-3-(1H-indol-3-yl)propan-1-ol)

• Product Name: 2,2-difluoro-3-(1H-indol-3-yl)propan-1-ol
• CAS No: 2228428-37-1
• MF: C₁₁H₁₁F₂NO
• MW: 211.207949876785
• CID: 5978459
• PubChem ID: 165629683
• Update Time: 2025-06-10

2,2-difluoro-3-(1H-indol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(1H-indol-3-yl)propan-1-ol
• 2228428-37-1
• EN300-1964293

• Inchi： 1S/C11H11F2NO/c12-11(13,7-15)5-8-6-14-10-4-2-1-3-9(8)10/h1-4,6,14-15H,5,7H2
• InChI Key： QIWYCNRUPNAZRA-UHFFFAOYSA-N
• SMILES： FC(CO)(CC1=CNC2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 211.08087030g/mol
• Monoisotopic Mass: 211.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36Ų

Additional information on 2,2-difluoro-3-(1H-indol-3-yl)propan-1-ol

2,2-Difluoro-3-(1H-indol-3-yl)propan-1-ol: A Comprehensive Overview

2,2-Difluoro-3-(1H-indol-3-yl)propan-1-ol (CAS No. 2228428-37-1) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has been the subject of numerous studies aiming to explore its potential applications in drug development and materials science. In this article, we delve into the latest research findings and provide an in-depth analysis of this intriguing molecule.

The chemical structure of 2,2-difluoro-3-(1H-indol-3-yl)propan-1-ol is characterized by a fluoro-substituted propane backbone attached to an indole ring. The indole moiety, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring, is known for its versatility in organic synthesis. The presence of two fluorine atoms on the propane chain introduces unique electronic and steric properties, making this compound highly reactive in certain chemical transformations.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The fluorine atoms in 2,2-difluoro-3-(1H-indol-3-yl)propan-1-ol play a crucial role in enhancing the compound's interactions with biological targets. For instance, fluorine's electronegativity can influence hydrogen bonding and π-interactions, which are critical for drug-receptor binding.

One of the most promising applications of 2,2-difluoro-3-(1H-indol-3-yl)propan-1-ol lies in its potential as a lead compound for drug discovery. Researchers have explored its ability to inhibit various enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For example, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against kinase enzymes, which are often overexpressed in cancer cells.

In addition to its pharmacological applications, 2,2-difluoro-3-(1H-indol-3-yl)propan-1-ol has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in synthetic methodologies have enabled the scalable production of this compound, paving the way for its integration into next-generation materials.

The synthesis of 2,2-difluoro-3-(1H-indol-3-ylium)propanone (a related compound) has been optimized through various routes, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. These methods not only enhance the efficiency of synthesis but also allow for functional group diversification, enabling the exploration of structurally related analogs with improved biological profiles.

Environmental considerations are also a critical aspect of research on fluorinated compounds like 2,2-difluoro...propan...indole derivatives. Studies have been conducted to assess their biodegradability and potential environmental impact. Preliminary findings suggest that while these compounds exhibit persistence in certain environments, their degradation pathways can be influenced by microbial activity and abiotic factors.

In conclusion, CAS No. 2228428...indole derivatives represent a class of compounds with immense potential across multiple disciplines. From drug discovery to materials science, the unique properties of fluorinated indole derivatives continue to drive innovative research. As advancements in synthetic chemistry and computational modeling unfold, we can expect even more groundbreaking applications for this remarkable molecule.